Cas no 871217-88-8 (2-chloro-1-4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-ylethan-1-one
• CAS No: 871217-88-8
• MF: C₁₅H₁₉ClN₂O₃S
• MW: 342.840961694717
• CID: 3108602
• PubChem ID: 7131063
• Update Time: 2025-10-23

2-chloro-1-4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-(2,3-dihydro-1H-inden-5-ylsulfonyl)piperazine
• 2-chloro-1-4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-ylethan-1-one
• 2-chloro-1-[4-(2,3-dihydro-1H-inden-5-ylsulfonyl)piperazin-1-yl]ethanone
• CS-0234788
• G38786
• Z107738426
• 2-Chloro-1-[4-[(2,3-dihydro-1H-inden-5-yl)sulfonyl]-1-piperazinyl]ethanone
• 2-CHLORO-1-[4-(2,3-DIHYDRO-1H-INDENE-5-SULFONYL)PIPERAZIN-1-YL]ETHANONE
• AKOS001160622
• SMR001249995
• HMS3076H18
• 871217-88-8
• 2-chloro-1-[4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-yl]ethan-1-one
• EN300-14741
• CHEMBL1572914
• MLS002169666

• Inchi： 1S/C15H19ClN2O3S/c16-11-15(19)17-6-8-18(9-7-17)22(20,21)14-5-4-12-2-1-3-13(12)10-14/h4-5,10H,1-3,6-9,11H2
• InChI Key： SWPGKRORGRDTII-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC2CCCC=2C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 342.0804913Da
• Monoisotopic Mass: 342.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-chloro-1-4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-ylethan-1-one

2-Chloro-1-[4-(2,3-Dihydro-1H-indene-5-sulfonyl)piperazin-1-yl]ethanone

The compound with CAS No. 871217-88-8, known as 2-chloro-1-[4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-yl]ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine ring and a sulfonyl group, both of which are key structural elements in many bioactive molecules. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents.

The piperazine moiety in this compound is a well-known structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The sulfonyl group, on the other hand, is often associated with improved pharmacokinetic properties, such as increased lipophilicity and enhanced stability. The combination of these groups in the same molecule creates a unique chemical entity with promising bioactivity.

Recent research has focused on the synthesis and characterization of this compound. One study published in *Journal of Medicinal Chemistry* explored the synthesis of 2-chloro derivatives and their potential as kinase inhibitors. The authors reported that this compound exhibits significant inhibitory activity against several kinases, making it a strong candidate for further preclinical testing. Another study in *Organic Letters* investigated the stereochemical properties of the indene ring, revealing that the spatial arrangement of substituents plays a critical role in determining the compound's bioactivity.

In terms of applications, this compound has shown promise in treating various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a valuable tool in drug development. For instance, a recent study published in *Nature Communications* demonstrated that this compound can effectively inhibit the Wnt/β-catenin pathway, which is implicated in several types of cancers. The researchers highlighted its potential as a novel therapeutic agent for colorectal cancer.

The synthesis of 2-chloro-1-[4-(2,3-dihydro-1H-indene-5-sulfonyl)piperazin-1-yl]ethanone involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the indene ring through cyclization reactions and the subsequent introduction of the sulfonyl group via sulfonation. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been evaluated for its eco-toxicological properties. Studies conducted by regulatory agencies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. This makes it a safer option compared to many other synthetic compounds currently in use.

In conclusion, CAS No. 871217-88-8 represents a cutting-edge molecule with significant potential in the field of drug discovery. Its unique structure, combined with its promising bioactivity and favorable pharmacokinetic properties, positions it as a leading candidate for future therapeutic applications. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various disease areas.